1-[4-[(2-Methylquinolin-4-yl)methyl]piperazin-1-yl]butan-2-ol
Catalog No.
S7201852
CAS No.
M.F
C19H27N3O
M. Wt
313.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
1-[4-[(2-Methylquinolin-4-yl)methyl]piperazin-1-yl]butan-2-ol
IUPAC Name
1-[4-[(2-methylquinolin-4-yl)methyl]piperazin-1-yl]butan-2-ol
Molecular Formula
C19H27N3O
Molecular Weight
313.4 g/mol
InChI
InChI=1S/C19H27N3O/c1-3-17(23)14-22-10-8-21(9-11-22)13-16-12-15(2)20-19-7-5-4-6-18(16)19/h4-7,12,17,23H,3,8-11,13-14H2,1-2H3
InChI Key
QXXAQNQKMMBDEX-UHFFFAOYSA-N
Canonical SMILES
CCC(CN1CCN(CC1)CC2=CC(=NC3=CC=CC=C32)C)O
1-[4-[(2-Methylquinolin-4-yl)methyl]piperazin-1-yl]butan-2-ol, commonly referred to as MQNB, is a compound belonging to the class of piperazine derivatives. Its chemical formula is C23H30N2O. It was first synthesized by Kajiwara et al. in 2007 for the purpose of developing novel antipsychotic drugs. Piperazine derivatives have been studied for many therapeutic applications, including antipsychotics, anti-inflammatory agents, and anti-tumor agents.
MQNB is a white or pale-yellow crystalline powder, soluble in water, ethanol, and dimethyl sulfoxide. Its melting point is around 204°C, and its boiling point is around 505.5°C. It has a molecular weight of 354.50 g/mol and a logP value of 3.95, indicating moderate lipophilicity.
MQNB is synthesized through a multi-step process starting with the reaction of 2-methylquinoline with 1-bromo-3-chloropropane to form the intermediate compound, 4-(2-methylquinolin-4-ylmethyl)pentan-2-one. This intermediate is then reacted with piperazine and reduced to form the final product, MQNB.
MQNB can be characterized by various techniques such as nuclear magnetic resonance spectroscopy, mass spectrometry, X-ray crystallography, and infrared spectroscopy.
MQNB can be characterized by various techniques such as nuclear magnetic resonance spectroscopy, mass spectrometry, X-ray crystallography, and infrared spectroscopy.
Various analytical methods such as high-performance liquid chromatography, gas chromatography-mass spectrometry, and thin-layer chromatography have been used for the analysis of MQNB. These techniques are useful for detecting trace amounts of MQNB in biological samples.
MQNB has shown potential therapeutic effects in several studies. It has been reported to have antipsychotic activity in animal models of schizophrenia. MQNB also exhibits anti-microbial effects against certain bacteria and fungi. In addition, it has antioxidant properties and may have neuroprotective effects against oxidative stress-induced neuronal damage.
The acute toxicity of MQNB is low, with an LD50 value of 1549 mg/kg in rats. However, the chronic toxicity of MQNB has not been extensively studied. In one study, high doses of MQNB caused liver toxicity in rats.
MQNB has potential applications in several scientific fields. In drug discovery, it can be used as a lead compound for developing novel antipsychotic or antimicrobial agents. In neuroscience, MQNB can be used to explore the neuroprotective effects of piperazine derivatives against oxidative stress-induced neuronal damage. In addition, it can be used as a probe molecule to investigate the structure-activity relationships of piperazine derivatives.
Research on MQNB is still in the early stages, with many studies focused on its synthesis and characterization. There are only a few studies on its therapeutic potential, and further research is needed to explore its mechanism of action and potential side effects.
MQNB has the potential to be developed into a new class of antipsychotic or antimicrobial agents. Its antioxidant and neuroprotective properties may also make it useful in the treatment of neurodegenerative diseases. Additionally, it can be used as a reference standard in drug analysis and quality control.
Further studies are needed to clarify the mechanism of action of MQNB and its potential side effects. The development of more efficient and cost-effective synthesis methods is also needed to produce MQNB on a larger scale. In addition, studies on the pharmacokinetics and pharmacodynamics of MQNB are needed to determine its efficacy and safety in humans.
1. Investigation of the mechanism of action of MQNB in animal models and humans
2. Evaluation of the pharmacokinetics and pharmacodynamics of MQNB in humans
3. Development of more efficient and cost-effective synthesis methods for MQNB
4. Exploration of the potential of MQNB as a neuroprotective agent in the treatment of neurodegenerative diseases
5. Structural modification of MQNB to improve its therapeutic efficacy and reduce potential side effects.
2. Evaluation of the pharmacokinetics and pharmacodynamics of MQNB in humans
3. Development of more efficient and cost-effective synthesis methods for MQNB
4. Exploration of the potential of MQNB as a neuroprotective agent in the treatment of neurodegenerative diseases
5. Structural modification of MQNB to improve its therapeutic efficacy and reduce potential side effects.
XLogP3
2.5
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
313.215412493 g/mol
Monoisotopic Mass
313.215412493 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-26-2023
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